N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C19H19N3O5/c1-4-26-17-9-14(11-20)15(10-18(17)27-5-2)21-19(23)13-6-7-16(22(24)25)12(3)8-13/h6-10H,4-5H2,1-3H3,(H,21,23)
• InChI Key: IDCKPNYLJNNUMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C)OCC
• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide, also known as CDNB, is a synthetic chemical compound widely used in scientific research for its ability to bind to proteins and enzymes. CDNB is a highly reactive compound that is commonly used as a substrate for glutathione S-transferase (GST) assays, which are used to measure the activity of GST enzymes in biological samples.

Mechanism of Action

N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide is a highly reactive electrophile that binds covalently to the thiol group of cysteine residues in proteins and enzymes. This covalent binding results in the formation of a N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide-protein or N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide-enzyme adduct, which can be detected and quantified using various analytical techniques such as mass spectrometry and UV spectroscopy.
Biochemical and Physiological Effects:
N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been reported to induce oxidative stress and apoptosis in cancer cells, and to modulate the activity of various enzymes involved in drug metabolism and detoxification. N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide has also been shown to have anti-inflammatory and neuroprotective effects in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide is its high reactivity and specificity for thiol groups, which makes it a useful tool for studying protein and enzyme function. However, N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide has some limitations in lab experiments. It is a toxic and potentially carcinogenic compound, and its use requires careful handling and disposal. N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide can also interact with other cellular components, such as glutathione and other thiol-containing molecules, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for research on N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide and its applications in scientific research. One area of interest is the development of new N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide analogs with improved properties, such as increased selectivity and decreased toxicity. Another area of interest is the use of N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide as a tool for studying protein-protein interactions and signaling pathways in cells. Additionally, N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide may have potential therapeutic applications for the treatment of cancer and other diseases, and further research is needed to explore these possibilities.

Scientific Research Applications

N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide is widely used in scientific research for its ability to bind to proteins and enzymes. It is commonly used as a substrate for GST assays, which are used to measure the activity of GST enzymes in biological samples. GST enzymes play a crucial role in the detoxification of xenobiotics, such as drugs and environmental toxins, and their activity is often altered in disease states such as cancer and neurodegenerative disorders. N-(2-cyano-4,5-diethoxyphenyl)-3-methyl-4-nitrobenzamide is also used as a model substrate for other enzymes, such as epoxide hydrolases and N-acetyltransferases.